Cas no 1242339-43-0 (5-Chloro-4-fluoro-2-methylaniline)

• Product Name: 5-Chloro-4-fluoro-2-methylaniline
• CAS No: 1242339-43-0
• MF: C₇H₇ClFN
• MW: 159.588584184647
• MDL: MFCD16817674
• CID: 3044929
• PubChem ID: 18727795
• Update Time: 2025-05-24

5-Chloro-4-fluoro-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-fluoro-2-methylaniline
• AMY4948
• s10498
• 1242339-43-0
• DB-427783
• CS-0061250
• 5-Chloro-4-fluoro-2-methylbenzenamine
• SB76632
• Z1201628907
• AKOS006335375
• DS-19478
• SCHEMBL10144165
• SY120878
• EN300-109507
• MFCD16817674
• DTXSID001287180

• MDL： MFCD16817674
• Inchi： 1S/C7H7ClFN/c1-4-2-6(9)5(8)3-7(4)10/h2-3H,10H2,1H3
• InChI Key： GWAAJYJYOSSNRC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(C=1)N)F

Computed Properties

• Exact Mass: 159.0251051g/mol
• Monoisotopic Mass: 159.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 5-Chloro-4-fluoro-2-methylaniline

5-Chloro-4-fluoro-2-methylaniline: A Comprehensive Overview

5-Chloro-4-fluoro-2-methylaniline, with the CAS number 1242339-43-0, is a versatile aromatic amine compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique substitution pattern on the aniline backbone, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals. The presence of chlorine, fluorine, and methyl groups at specific positions on the benzene ring imparts distinct electronic and steric effects, which are crucial for its applications in modern chemical research.

The synthesis of 5-chloro-4-fluoro-2-methylaniline involves a series of well-established organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. These developments underscore the importance of optimizing synthetic pathways to meet the growing demand for this compound in both academic and industrial settings.

In terms of applications, 5-chloro-4-fluoro-2-methylaniline has found extensive use as a building block in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has been highlighted in several recent studies. For example, a 2023 research paper published in Journal of Medicinal Chemistry demonstrated its role in synthesizing potential anticancer agents with enhanced bioavailability. The compound's unique electronic properties also make it an attractive candidate for use in organic electronics, particularly in the design of semiconducting polymers and OLED materials.

The structural versatility of 5-chloro-4-fluoro-2-methylaniline extends to its ability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in constructing complex molecular architectures required for advanced materials. Recent breakthroughs in cross-coupling chemistry have further expanded its utility, enabling the synthesis of highly functionalized aromatic systems with unprecedented precision.

Beyond its chemical applications, the environmental impact of synthesizing and using 5-chloro-4-fluoro-2-methylaniline has become a topic of interest. Researchers are increasingly focusing on developing sustainable practices to minimize waste and reduce energy consumption during its production. Green chemistry approaches, such as solvent-free synthesis and catalytic recycling, are being explored to align with global sustainability goals.

In conclusion, 5-chloro-4-fluoro-2-methylaniline stands as a testament to the ingenuity of modern chemical research. Its diverse applications across pharmaceuticals, materials science, and organic electronics highlight its significance as a key intermediate in contemporary chemistry. As research continues to uncover new synthetic routes and applications, this compound will undoubtedly play an even more prominent role in shaping future advancements in these fields.